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Compound of Interest

Compound Name: 2-Chloro-5-methylhexane

Cat. No.: B12641342

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical and physical properties of 2-
Chloro-5-methylhexane, including available data from PubChem and the National Institute of
Standards and Technology (NIST). It also outlines standardized experimental protocols for the
determination of its key characteristics and presents a logical workflow for chemical
characterization.

Chemical Identity and Properties

2-Chloro-5-methylhexane is a halogenated alkane. Its fundamental identifiers and computed
physicochemical properties are summarized below.

Table 1: Chemical Identifiers for 2-Chloro-5-methylhexane
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Identifier Value Source
IUPAC Name 2-chloro-5-methylhexane PubChem[1][2]
CAS Number 58766-17-9 PubChem[1][2]
Molecular Formula C7H15CI PubChem[1][2]
SMILES cc(c)cecce)el PubChem[1][2]
InChI=1S/C7H15Cl/c1-6(2)4-5-
InChl PubChem[1][2]
7(3)8/h6-7H,4-5H2,1-3H3
IFNXFJYDRXSXDW-
InChiKey PubChem[1][2]

UHFFFAOYSA-N

Table 2: Computed and Experimental Physical Properties of 2-Chloro-5-methylhexane

Property Value Type Source
Molecular Weight 134.65 g/mol Computed PubChem[1][2]
Monoisotopic Mass 134.0862282 Da Computed PubChem[1][2]
Boiling Point 143 °C Experimental Stenutz[3]
Density 0.861 g/cm?3 Experimental MOLBASE[4]
Refractive Index 1.416 Experimental MOLBASE[4]
Flash Point 35.2°C Experimental MOLBASE[4]
Topological Polar 0 A2 Computed PubChem[1][2]

Surface Area

Experimental Protocols

The following sections detail standardized laboratory procedures for the determination of the

key physical and spectroscopic properties of liquid alkyl halides like 2-Chloro-5-

methylhexane.
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Determination of Boiling Point (Micro Scale Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[5] A common and efficient method for small sample volumes is the micro-boiling point

determination.[6]

Apparatus:

Thiele tube or melting point apparatus[7]

Thermometer

Capillary tube, sealed at one end[8]

Small test tube

Heating source (e.g., Bunsen burner or heating block)[9]

Liquid paraffin or other suitable heating bath fluid[7]

Procedure:

A small amount of the liquid sample (a few drops) is placed into the small test tube.

The capillary tube is inverted (sealed end up) and placed into the liquid in the test tube.[7]

The test tube is attached to the thermometer, ensuring the sample is level with the
thermometer bulb.

The assembly is placed in the Thiele tube or melting point apparatus, which is filled with the
heating fluid.[7]

The apparatus is heated gently. Initially, a stream of bubbles will emerge from the open end
of the capillary tube as the trapped air expands.

Heating is continued until a rapid and continuous stream of bubbles emerges, indicating the
liquid is boiling.[9]

The heat source is then removed, and the apparatus is allowed to cool slowly.
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e The temperature at which the bubbling stops and the liquid is drawn into the capillary tube is
recorded as the boiling point.[9]

Measurement of Density

Density is a fundamental physical property defined as mass per unit volume.[10] For a liquid, it
can be accurately determined using a pycnometer or by simply measuring the mass of a known
volume.[11][12]

Apparatus:

Analytical balance

Graduated cylinder or volumetric pipette[12]

Beaker[13]

Thermometer

Procedure:
e The mass of a clean, dry graduated cylinder is measured using an analytical balance.[10]

o A specific volume of 2-Chloro-5-methylhexane is carefully transferred into the graduated
cylinder. The volume is recorded by reading the bottom of the meniscus.[10]

e The mass of the graduated cylinder containing the liquid is then measured.[10]

e The mass of the liquid is determined by subtracting the mass of the empty graduated
cylinder from the mass of the cylinder with the liquid.

e The density is calculated by dividing the mass of the liquid by its volume.[13]

e The temperature at which the measurement is taken should be recorded, as density is
temperature-dependent.

Determination of Refractive Index
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The refractive index of a substance is a dimensionless number that describes how fast light
travels through that material. It is a characteristic property and can be used to identify and
assess the purity of a liquid sample.

Apparatus:

Abbe refractometer[14]

Constant temperature water bath

Dropper or pipette

Acetone or other suitable solvent for cleaning
Procedure:

e The refractometer is turned on and the prism is cleaned with a suitable solvent (e.g.,
acetone) and a soft tissue.

e The instrument is calibrated using a standard sample with a known refractive index, if
necessary.

o Afew drops of 2-Chloro-5-methylhexane are placed on the surface of the prism using a
dropper.[14]

e The prism is closed and the light source is positioned.

e The adjustment knob is turned until the boundary line between the light and dark fields is
sharp and centered in the crosshairs of the eyepiece.[14]

e The refractive index is read from the instrument's scale.

o The temperature of the measurement, typically controlled by a water bath circulating through
the refractometer, should be recorded (e.g., 20°C or 25°C).[14]

Spectroscopic Analysis
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IR spectroscopy is used to identify the functional groups present in a molecule by measuring
the absorption of infrared radiation.

Apparatus:

Fourier Transform Infrared (FTIR) spectrometer[15]

Salt plates (e.g., NaCl or KBr)[1][16]

Dropper or pipette

Acetone or other suitable solvent for cleaning

Procedure:

e Abackground spectrum of the empty spectrometer is recorded.

o Adrop of the neat liquid sample is placed on the surface of one salt plate.[1]

e The second salt plate is placed on top to create a thin liquid film between the plates.[1]
o The "sandwiched" plates are placed in the sample holder of the spectrometer.

e The IR spectrum of the sample is acquired.

o After analysis, the salt plates are cleaned with a suitable solvent and stored in a desiccator
to prevent damage from moisture.[1]

1H and 3C NMR spectroscopy are powerful techniques for elucidating the detailed molecular
structure of an organic compound.

Apparatus:
* NMR spectrometer
e NMR tube

o Deuterated solvent (e.g., CDCIs3)
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e Pipette

Procedure:

o A small amount of the liquid sample is dissolved in a deuterated solvent inside a vial.

e The solution is transferred to an NMR tube.

e The NMR tube is placed in the spectrometer.

e The spectrometer is set up, which includes locking onto the deuterium signal of the solvent
and shimming the magnetic field to achieve homogeneity.[17]

e The desired NMR experiments (e.g., H, 13C, DEPT, COSY) are acquired using appropriate
parameters such as pulse angle and relaxation delay.[18]

e The resulting spectra are processed (Fourier transform, phasing, and baseline correction)
and analyzed to determine the chemical structure.

Mass spectrometry is an analytical technique that measures the mass-to-charge ratio of ions.
For alkyl halides, it provides information on the molecular weight and fragmentation pattern.

Apparatus:

o Mass spectrometer with a suitable ionization source (e.g., Electron Impact - El)

o Gas chromatograph (for GC-MS) or direct injection system

Procedure:

e The sample is introduced into the mass spectrometer. For a volatile liquid like 2-Chloro-5-
methylhexane, this is often done via a gas chromatograph (GC-MS) which separates the
sample from any impurities before it enters the mass spectrometer.

e The sample molecules are ionized in the ion source. In El, high-energy electrons bombard
the molecules, causing them to lose an electron and form a molecular ion (M™*).
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e The molecular ion and any fragment ions produced by its decomposition are accelerated and
separated by the mass analyzer based on their mass-to-charge ratio (m/z).

e The detector records the abundance of each ion, generating a mass spectrum. The
fragmentation pattern of alkyl halides often shows characteristic peaks resulting from the
loss of the halogen atom and cleavage of the carbon-carbon bonds.[19]

Logical Workflow for Chemical Characterization

The following diagram illustrates a general workflow for the synthesis and characterization of a
chemical compound like 2-Chloro-5-methylhexane.
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General Workflow for Chemical Characterization

Synthesis and Purification

Synthesis of 2-Chloro-5-methylhexane

Purification (e.g., Distillation)

Characterize Physical Constants Elucidate Structure Confirm Purity

Property Determination

Physical Properties (Boiling Point, Density, Refractive Index) Spectroscopic Analysis (NMR, IR, MS) Purity Assessment (e.g., GC)

Data Analysis jand Reporting

Data Analysis and Structure Elucidation

A

Reporting and Documentation

Click to download full resolution via product page

Caption: A logical workflow for the synthesis and characterization of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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